butan-1-olate;titanium(4+)
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Butan-1-olate; titanium(4+) is a metal alkoxide with the chemical formula Ti(OBu)₄, where "Bu" represents the butyl group (–CH₂CH₂CH₂CH₃). This compound appears as a colorless, odorless liquid, although older samples may exhibit a yellowish tint due to degradation. It is highly soluble in various organic solvents and is primarily utilized as a precursor for titanium dioxide production through hydrolysis. The compound is notable for its role in synthesizing titanium oxide materials and catalysts, which are essential in numerous industrial applications .
Butan-1-olate; titanium(4+) can be synthesized through several methods:
- Direct Reaction with Titanium Tetrachloride: The most common method involves reacting titanium tetrachloride with butanol:This reaction typically requires a base to proceed to completion.
- Hydrolysis of Titanium Alkoxides: It can also be derived from the hydrolysis of other titanium alkoxides under controlled conditions.
These methods allow for the production of high-purity butan-1-olate; titanium(4+) suitable for various applications .
Interaction studies involving butan-1-olate; titanium(4+) focus on its reactivity with other compounds and its behavior in different environments. Notable interactions include:
- Reactivity with Silicones: The compound reacts with alkylcyclosiloxanes to form various siloxane derivatives.
- Compatibility with Solvents: It exhibits incompatibility with alcohol solvents due to its propensity for alkoxide exchange reactions.
Understanding these interactions is essential for optimizing its use in industrial processes and developing new applications .
Several compounds share similarities with butan-1-olate; titanium(4+), particularly within the category of metal alkoxides. Here are some comparable compounds:
| Compound Name | Chemical Formula | Unique Features |
|---|---|---|
| Titanium ethoxide | Ti(OEt)₄ | Used primarily in sol-gel processes |
| Titanium isopropoxide | Ti(OiPr)₄ | Known for its stability and lower reactivity |
| Zirconium butoxide | Zr(OBu)₄ | Similar structure but used primarily for zirconia synthesis |
These compounds differ mainly in their alkoxide groups, which influence their reactivity, stability, and specific applications. Butan-1-olate; titanium(4+) stands out due to its effective use in producing nanosized titania and its role in catalysis .
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